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Compound of Interest

Compound Name: 4-Chloro-6-methyl-3-nitroquinoline

Cat. No.: B8815945

Get Quote

CAS Number: 99010-06-7 Molecular Formula: C₁₀H₇ClN₂O₂ Classification: Halogenated

Nitroaromatic[1]

Executive Summary & Core Directive
4-Chloro-6-methyl-3-nitroquinoline is a high-potency intermediate often used in the synthesis

of bioactive quinoline scaffolds. Due to the combination of a nitro group, a chlorine substituent,

and the quinoline ring, this compound presents specific toxicological and environmental

hazards.

The Core Directive for disposal is High-Temperature Incineration. Under no circumstances

should this compound be disposed of down the drain, treated as general trash, or mixed with

non-halogenated waste streams if avoidable. This guide defines the autonomous workflow for

researchers to safely transition this chemical from the bench to the final destruction facility.

Hazard Identification & Risk Assessment
Effective disposal begins with understanding why the material is regulated. This compound is a

halogenated nitroaromatic, a class known for persistence and toxicity.
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GHS Classification Summary
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 3 Toxic if swallowed H301

Acute Toxicity

(Dermal)
3

Toxic in contact with

skin
H311

Acute Toxicity

(Inhalation)
3 Toxic if inhaled H331

Skin

Corrosion/Irritation
2 Causes skin irritation H315

Eye Damage/Irritation 2A
Causes serious eye

irritation
H319

STOT - Single

Exposure
3

May cause respiratory

irritation
H335

Critical Risk Factor: Thermal decomposition of this compound releases Hydrogen Chloride

(HCl), Nitrogen Oxides (NOx), and Carbon Monoxide (CO) [1, 2]. Consequently, the disposal

facility must utilize an incinerator equipped with a secondary combustion chamber and acid gas

scrubbers.

Waste Segregation & Pre-Disposal Handling
The most common compliance failure in laboratories is improper segregation. Because 4-
Chloro-6-methyl-3-nitroquinoline contains chlorine, it dictates the classification of the entire

waste container.

The "Rule of Halogenation"
If 4-Chloro-6-methyl-3-nitroquinoline is dissolved in a non-halogenated solvent (e.g.,

Acetone, Methanol), the entire mixture must be classified as Halogenated Waste.

Reasoning: Halogenated compounds require higher burn temperatures to prevent the

formation of dioxins and furans. Mixing them with non-halogenated fuels lowers the caloric

value and complicates the incineration process [3].
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Segregation Decision Logic
The following diagram illustrates the decision matrix for segregating this specific compound.
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Figure 1: Waste segregation decision tree ensuring strict separation of halogenated streams.
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Protocol A: Solid Waste (Pure Compound or
Contaminated Debris)
Applicability: Expired pure stock, contaminated gloves, weighing boats, and spill cleanup

materials.

Primary Containment: Place the solid waste into a clear, sealable polyethylene bag

(minimum 4 mil thickness).

Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "4-Chloro-6-methyl-3-nitroquinoline" (Do not use abbreviations).

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary containment tray

until pickup.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Filtrates, reaction mixtures, or dissolved stock.

Container Selection: Use an HDPE or glass carboy (amber glass is preferred if the solution

is light-sensitive, though the compound itself is relatively stable).

Compatibility Check: Ensure no strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases

are present in the waste container.

Mechanism:[2][3][4][5] Nitro compounds can react violently with strong bases at high

temperatures or pressures; ensure the waste stream is neutral or slightly acidic [4].

Transfer: Funnel the liquid into the "Halogenated Organic Waste" carboy.
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Logging: Record the volume and approximate concentration on the waste log sheet attached

to the carboy.

Protocol C: Empty Containers (The "RCRA Empty"
Standard)
A container that held 4-Chloro-6-methyl-3-nitroquinoline is considered "RCRA Empty" only if:

All wastes have been removed using standard practices (pouring, pumping).

Less than 3% of the residue remains by weight (for containers <119 gallons).

Best Practice: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,

Acetone). Dispose of the rinsate as Halogenated Liquid Waste (Protocol B). Deface the label

and discard the container as standard trash only after triple rinsing [5].

Lifecycle & Destruction Workflow
The following diagram details the chain of custody from the laboratory bench to the final

destruction, ensuring cradle-to-grave compliance.
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Figure 2: The "Cradle-to-Grave" lifecycle of 4-Chloro-6-methyl-3-nitroquinoline waste.

Emergency Spill Response
In the event of a spill during the disposal process, immediate action is required to prevent

exposure and environmental release.[5]

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving

recommended), safety goggles, and a lab coat. If dust is present, use an N95 or P100

respirator.
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Containment:

Solids: Gently cover with a damp paper towel to prevent dust generation.

Liquids: Surround with absorbent spill pillows or vermiculite.

Cleanup:

Scoop material into a disposable container using a non-sparking scoop.

Clean the surface with soap and water; collect all wash water as hazardous waste.

Do not use bleach (potential reaction with nitrogen/chlorine groups).

Disposal: Label the debris container as "Hazardous Waste: Spill Debris (4-Chloro-6-methyl-
3-nitroquinoline)" [6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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